5-Bromo-2-ethoxypyridin-3-amine
Cat. No. B1523255
M. Wt: 217.06 g/mol
InChI Key: IQPXDUNQMPRRCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([N+:11]([O-:12])=[O:13])[c:5]([O:8][CH2:9][CH3:10])[n:6][cH:7]1.[CH3:14][CH2:15][O:16][C:17]([CH3:18])=[O:19]>>[Br:1][c:2]1[cH:3][c:4]([NH2:11])[c:5]([O:8][CH2:9][CH3:10])[n:6][cH:7]1
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Inputs
Step One
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOc1ncc(Br)cc1[N+](=O)[O-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CCOC(C)=O
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Outcomes
Product
|
Name
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|
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Type
|
product
|
|
Smiles
|
CCOc1ncc(Br)cc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
